Cas no 2097617-92-8 (tert-butyl 4,4-dimethoxy-3-(methylsulfonyloxy)piperidine-1-carboxylate)

Tert-butyl 4,4-dimethoxy-3-(methylsulfonyloxy)piperidine-1-carboxylate is a protected piperidine derivative featuring both dimethoxy and methylsulfonyloxy functional groups. This compound is valuable in synthetic organic chemistry as a versatile intermediate, particularly in the construction of complex nitrogen-containing heterocycles. The tert-butyloxycarbonyl (Boc) group ensures stability under various reaction conditions while allowing selective deprotection when needed. The methylsulfonyloxy moiety serves as an excellent leaving group, facilitating nucleophilic substitution reactions. Its dimethoxy substitution enhances solubility and reactivity in polar solvents. This compound is well-suited for applications in pharmaceutical and agrochemical synthesis, where controlled functionalization of the piperidine scaffold is required.
tert-butyl 4,4-dimethoxy-3-(methylsulfonyloxy)piperidine-1-carboxylate structure
2097617-92-8 structure
Product name:tert-butyl 4,4-dimethoxy-3-(methylsulfonyloxy)piperidine-1-carboxylate
CAS No:2097617-92-8
MF:C13H25NO7S
MW:339.405103445053
CID:4636743

tert-butyl 4,4-dimethoxy-3-(methylsulfonyloxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4,4-dimethoxy-3-(methylsulfonyloxy)piperidine-1-carboxylate
    • Inchi: 1S/C13H25NO7S/c1-12(2,3)20-11(15)14-8-7-13(18-4,19-5)10(9-14)21-22(6,16)17/h10H,7-9H2,1-6H3
    • InChI Key: GNKNQUQHFOHZES-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCC(OC)(OC)C(OS(C)(=O)=O)C1

tert-butyl 4,4-dimethoxy-3-(methylsulfonyloxy)piperidine-1-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1243800-1g
tert-butyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate
2097617-92-8 95%
1g
$805 2024-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1520486-1g
Tert-butyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate
2097617-92-8 98%
1g
¥6627 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1520486-5g
Tert-butyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate
2097617-92-8 98%
5g
¥19866 2023-04-14
eNovation Chemicals LLC
Y1243800-5g
tert-butyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate
2097617-92-8 95%
5g
$2415 2024-06-05
A2B Chem LLC
AY11843-500mg
tert-butyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate
2097617-92-8 ≥95%
500mg
$384.00 2024-04-20
A2B Chem LLC
AY11843-250mg
tert-butyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate
2097617-92-8 95%
250mg
$580.00 2024-01-01
eNovation Chemicals LLC
Y1243800-500mg
tert-butyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate
2097617-92-8 95%
500mg
$495 2024-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1520486-10g
Tert-butyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate
2097617-92-8 98%
10g
¥40845 2023-04-14
A2B Chem LLC
AY11843-5g
tert-butyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate
2097617-92-8 ≥95%
5g
$1880.00 2024-04-20
A2B Chem LLC
AY11843-1g
tert-butyl 4,4-dimethoxy-3-((methylsulfonyl)oxy)piperidine-1-carboxylate
2097617-92-8 ≥95%
1g
$634.00 2024-04-20

Additional information on tert-butyl 4,4-dimethoxy-3-(methylsulfonyloxy)piperidine-1-carboxylate

Research Brief on tert-Butyl 4,4-Dimethoxy-3-(Methylsulfonyloxy)piperidine-1-carboxylate (CAS: 2097617-92-8)

The compound tert-butyl 4,4-dimethoxy-3-(methylsulfonyloxy)piperidine-1-carboxylate (CAS: 2097617-92-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine backbone and multiple functional groups, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics targeting various diseases.

One of the key areas of interest is the role of this compound in the synthesis of PROTACs (Proteolysis Targeting Chimeras), a groundbreaking technology in targeted protein degradation. Researchers have utilized tert-butyl 4,4-dimethoxy-3-(methylsulfonyloxy)piperidine-1-carboxylate as a critical building block to construct E3 ligase-binding moieties, which are essential for the efficacy of PROTAC molecules. The compound's unique chemical properties, including its stability and reactivity, make it an ideal candidate for such applications.

In a recent study published in the Journal of Medicinal Chemistry, scientists explored the synthetic utility of this compound in the development of novel kinase inhibitors. The researchers demonstrated that the methylsulfonyloxy group could be selectively modified to introduce various pharmacophores, thereby enhancing the binding affinity and selectivity of the resulting inhibitors. This approach has opened new avenues for the design of next-generation kinase inhibitors with improved therapeutic profiles.

Another notable application of tert-butyl 4,4-dimethoxy-3-(methylsulfonyloxy)piperidine-1-carboxylate is in the field of radiopharmaceuticals. A study in the European Journal of Nuclear Medicine and Molecular Imaging reported its use as a precursor for the synthesis of radiolabeled compounds for positron emission tomography (PET) imaging. The compound's ability to incorporate fluorine-18 and other radioisotopes has made it a valuable tool in the development of diagnostic agents for cancer and neurological disorders.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of this compound. Recent advancements in flow chemistry and continuous manufacturing have shown potential in addressing these issues, offering more efficient and scalable production methods. Researchers are also investigating greener synthetic routes to minimize environmental impact and reduce production costs.

In conclusion, tert-butyl 4,4-dimethoxy-3-(methylsulfonyloxy)piperidine-1-carboxylate (CAS: 2097617-92-8) represents a pivotal intermediate in modern pharmaceutical research. Its versatility in drug discovery, PROTAC development, and radiopharmaceutical applications underscores its importance in the field. Ongoing research aims to further explore its potential and optimize its synthesis for broader industrial adoption.

Recommend Articles

Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd